Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

Catalog No. Product Name CAS No. Price
VC385435 (S)-Azelastine HCl 153408-27-6 Inquiry
VC385447 7-Bromo Epinastine 1217052-16-8 Inquiry
VC385445 7-Bromo Epinastine HBr 1217052-16-8 (free base) Inquiry
VC385443 7-Chloro Epinastine Hydrochloride 80012-45-9 Inquiry
VC385441 9-Oxo Epinastine HBr 745761-19-7 Inquiry
VC385413 Acemannan 110042-95-0 Inquiry
VC385417 Alcaftadine 147084-10-4 Inquiry
VC385419 Alcaftadine 3-Carboxylic Acid 147083-93-0 Inquiry
VC385425 Alcaftadine N-Oxide 952649-75-1 Inquiry
VC385415 Amlexanox 68302-57-8 Inquiry
VC385451 Azatadine Dimaleate 3978-86-7 Inquiry
VC385423 Azelastine-N-Oxide 640279-88-5 Inquiry
VC385433 Beclomethasone Dipropionate Impurity A 69224-79-9 Inquiry
VC385429 Beclomethasone Dipropionate Impurity D 52092-14-5 Inquiry
VC385431 Beclomethasone Dipropionate Impurity L 114371-33-4 Inquiry
VC385427 Beclomethasone Dipropionate Impurity V 205105-83-5 Inquiry
VC385449 Cytarabine 5’-Monophosphate 7075-11-8 Inquiry
VC385439 Dehydro Epinastine HCl 141342-70-3 Inquiry
VC385459 Ebastine 90729-43-4 Inquiry
VC385461 Ebastine Impurity B (4’-tert-Butylacetophenone) 943-27-1 Inquiry
VC385455 Epinastine HCl 108929-04-0 Inquiry
VC385437 Epinastine Related Compound A 41218-84-2 Inquiry
VC385457 Hydroxy Ebastine 210686-41-2 Inquiry
VC385421 N-Desmethyl Azelastine 47491-38-3 Inquiry
VC385453 O-Desmethylastemizole 73736-50-2 Inquiry

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